Cas no 5458-29-7 (Aceticacid, 2-chloro-, undecyl ester)
5458-29-7 structure
Product Name:Aceticacid, 2-chloro-, undecyl ester
CAS No:5458-29-7
MF:C13H25ClO2
MW:248.789403676987
CID:386813
PubChem ID:229704
Update Time:2025-04-19
Aceticacid, 2-chloro-, undecyl ester Chemical and Physical Properties
Names and Identifiers
-
- Aceticacid, 2-chloro-, undecyl ester
- undecyl 2-chloroacetate
- Chloressigsaeure-undecylester
- Chloroacetic acid,undecyl ester
- n-Hendecylchloracetat
- n-Hendecylmonochloracetat
- n-Undecylchloracetat
- Undecyl chloroacetate
- DTXSID50281943
- Undecyl chloroacetate #
- NSC23543
- NSC-23543
- TUVDFKPEKORZQI-UHFFFAOYSA-N
- 5458-29-7
- Chloroacetic acid, undecyl ester
-
- Inchi： 1S/C13H25ClO2/c1-2-3-4-5-6-7-8-9-10-11-16-13(15)12-14/h2-12H2,1H3
- InChI Key： TUVDFKPEKORZQI-UHFFFAOYSA-N
- SMILES： ClCC(=O)OCCCCCCCCCCC
Computed Properties
- Exact Mass: 248.15400
- Monoisotopic Mass: 248.154
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 12
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.7
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- Density: 0.964
- Boiling Point: 288.9°Cat760mmHg
- Flash Point: 158°C
- Refractive Index: 1.446
- PSA: 26.30000
- LogP: 4.29920
Aceticacid, 2-chloro-, undecyl ester Customs Data
- HS CODE：2915400090
- Customs Data：
China Customs Code:
2915400090Overview:
2915400090 Other salts and esters of monochloroacetic acid(Salts and esters including dichloroacetic acid or trichloroacetic acid). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2915400090 mono-, di- or trichloroacetic acids, their salts and esters
Aceticacid, 2-chloro-, undecyl ester Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
Related Categories
- Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acid derivatives
- Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acids and derivatives Alpha-halocarboxylic acid derivatives
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